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Compound of Interest

Compound Name: 3,6-Difluoropyrazine-2-carbonitrile

Cat. No.: B1358748 Get Quote

An In-depth Technical Guide to the Stability and Storage of 3,6-Difluoropyrazine-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3,6-Difluoropyrazine-2-carbonitrile, a key building block in

pharmaceutical synthesis. Given its role in the development of active pharmaceutical

ingredients (APIs), understanding its stability profile is critical for ensuring the integrity of

research and the quality of manufactured products. This document outlines the known stability

characteristics, recommended storage and handling procedures, and provides generalized

experimental protocols for conducting stability and forced degradation studies in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,6-Difluoropyrazine-2-carbonitrile
is presented in Table 1. These properties are fundamental to understanding its handling and

storage requirements.
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Property Value

CAS Number 356783-28-3

Molecular Formula C₅HF₂N₃

Molecular Weight 141.08 g/mol

Appearance White or off-white solid

Melting Point 153 - 155 °C[1]

Solubility

Low solubility in water; soluble in common

organic solvents such as dichloromethane and

chloroform.[2]

pKa (Predicted) -7.28 ± 0.10

Stability Profile and Incompatibilities
3,6-Difluoropyrazine-2-carbonitrile is considered chemically stable under standard ambient

conditions (room temperature).[1] However, it is susceptible to degradation under certain

conditions and is incompatible with specific classes of chemicals.

Key Stability Considerations:

Hygroscopic: The compound can absorb moisture from the air.[1]

Air and Light Sensitive: Exposure to air and light can promote degradation.[1]

Thermal Stability: While stable at room temperature, exposure to high temperatures should

be avoided.[2]

Incompatible Materials:

Strong Oxidizing Agents: Contact with strong oxidizers can lead to vigorous reactions.

Strong Bases: May cause decomposition.

Moisture: Can lead to hydrolysis or other unwanted reactions.[2]
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A summary of these stability and incompatibility factors is provided in Table 2.

Factor Impact on Stability

Moisture/Humidity Hygroscopic; potential for hydrolysis.

Air Air sensitive; potential for oxidation.

Light Light sensitive; potential for photodegradation.

Heat
Avoid high temperatures to prevent thermal

decomposition.

Strong Oxidizing Agents Incompatible; risk of vigorous reaction.

Strong Bases Incompatible; risk of decomposition.

Recommended Storage and Handling Conditions
To maintain the purity and integrity of 3,6-Difluoropyrazine-2-carbonitrile, the following

storage and handling procedures are recommended.

Storage:

Temperature: Store in a cool, dry place.[2] The recommended storage temperature is

typically room temperature, under an inert atmosphere.[3][4]

Atmosphere: Store in a tightly sealed container under an inert gas like argon or nitrogen to

protect from moisture and air.[1]

Location: Keep in a well-ventilated area away from heat sources, open flames, and direct

sunlight.[2]

Container: Use a tightly closed, chemical-grade container.[1][2]

Handling:

Handle the compound under an inert atmosphere (e.g., in a glovebox) to minimize exposure

to air and moisture.[1]
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Use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Avoid generating dust.[1]

Wash hands thoroughly after handling.[1]

The logical workflow for handling and assessing the stability of 3,6-Difluoropyrazine-2-
carbonitrile is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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